2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide

• IUPAC Name: 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide
• InChI: InChI=1S/C11H19N3O2/c1-9-10(2)14(8-13-9)7-11(15)12-5-4-6-16-3/h8H,4-7H2,1-3H3,(H,12,15)
• InChI Key: GJKXOESORBBRSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)CC(=O)NCCCOC)C
• Molecular Formula: C11H19N3O2
• Molecular Weight: 225.29 g/mol

Description

2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide, also known as DPIA, is a chemical compound that has been studied for its potential applications in scientific research. DPIA is a small molecule that has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Mechanism of Action

The mechanism of action of 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. HDAC inhibition has been linked to a variety of physiological effects, including anti-inflammatory and anti-tumor activity. 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide has also been shown to inhibit the activity of the mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-tumor and neuroprotective activity, 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide has been shown to have anti-inflammatory effects and to regulate glucose metabolism. 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide has also been shown to have antioxidant activity, and to protect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide is its small size and simple structure, which makes it easy to synthesize and modify. 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide has also been shown to have low toxicity, which makes it a potential candidate for drug development. However, one limitation of 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are many potential future directions for research on 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide. One area of interest is the development of 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide-based drugs for the treatment of cancer and other diseases. Another area of interest is the elucidation of the mechanism of action of 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide, which could lead to the development of new drugs with similar properties. Additionally, further research is needed to explore the potential applications of 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide in other scientific research fields, such as immunology and microbiology.

Synthesis Methods

The synthesis of 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide involves several steps, starting with the reaction of 4,5-dimethylimidazole with 3-chloropropylamine. This produces 2-(4,5-dimethylimidazol-1-yl)-N-(3-chloropropyl)acetamide, which is then reacted with sodium methoxide to form 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide. The overall yield of this synthesis method is approximately 50%.

Scientific Research Applications

2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide has been studied for its potential applications in a variety of scientific research fields, including cancer research, neuroscience, and drug discovery. In cancer research, 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide has been shown to have anti-tumor activity and to inhibit the growth of cancer cells. In neuroscience, 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide has been studied for its potential as a neuroprotective agent, and has been shown to have protective effects against oxidative stress and neuronal damage. In drug discovery, 2-(4,5-dimethylimidazol-1-yl)-N-(3-methoxypropyl)acetamide has been used as a lead compound for the development of new drugs with similar structures and properties.